Cas no 2091-24-9 (4,7,10,13,16,19-Docosahexaenoicacid)

4,7,10,13,16,19-Docosahexaenoicacid structure

2091-24-9 structure

Product Name:4,7,10,13,16,19-Docosahexaenoicacid

CAS No:2091-24-9

MF:C₂₂H₃₂O₂

MW:328.488286972046

CID:259673

PubChem ID:5353594

Update Time:2025-04-19

4,7,10,13,16,19-Docosahexaenoicacid Chemical and Physical Properties

Names and Identifiers

- 4,7,10,13,16,19-Docosahexaenoicacid
- DIHEXYL ADIPATE
- DECOSAHEXAENOICACID
- DHARICHMICROALGALOIL
- DHA-RICHMICROALGAOIL
- Dihexyladipat
- DOCOSAHEXENOIC ACID
- Hexanedioicacid,dihexyle
- Lonza DHA cl
- Lonza DHA dry
- all-trans-docosa-4,7,10,13,16,19-hexaenoic acid
- ZR7NX0Z98X
- AS-49348
- 391921-09-8
- AKOS015902722
- Q27094656
- (4E, 7E, 10E, 13E, 16E, 19E)-docosa-4, 7, 10, 13, 16, 19-hexaenoic acid
- (4E,7E,10E,13E,16E,19E)-4,7,10,13,16,19-Docosahexaenoic acid
- SCHEMBL159951
- 2091-24-9
- SCHEMBL13900774
- 4,7,10,13,16,19-Docosahexaenoic acid, (4E,7E,10E,13E,16E,19E)-
- UNII-ZR7NX0Z98X
- trans-4,7,10,13,16,19-Docohexaenoic acid
- 4,7,10,13,16,19-Docosahexaenoic acid
- (4E,7E,10E,13E,16E,19E)-docosa-4,7,10,13,16,19-hexaenoic acid
- KBio3_000036
- Bio2_000018
- KBio2_005154
- CBiol_001946
- Bio1_000721
- DHA;Cervonic Acid
- 4,7,10,13,16,19-docosahexenoic acid
- cis-4,7,13,16,19-docosahexaenoic acid
- Bio1_000232
- Bio2_000498
- KBio3_000035
- DTXSID40859953
- FT-0667760
- KBio2_002586
- AKOS028109045
- FT-0623913
- KBioGR_000018
- KBioSS_000018
- 124020-09-3
- 4,7,10,13,16,19-Docosahexaenoic acid, (4Z,7Z,10Z,13Z,16Z,19Z)-
- Bio1_001210
- (4Z,7Z,10Z,13Z,16Z,19E)-4,7,10,13,16,19-Docosahexaenoic acid
- KBio2_000018
- SY014871
- MDL： MFCD13195609
- Inchi： 1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)/b4-3+,7-6+,10-9+,13-12+,16-15+,19-18+
- InChI Key： MBMBGCFOFBJSGT-SFGLVEFQSA-N
- SMILES： OC(CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/CC)=O

Computed Properties

Exact Mass: 328.24000
Monoisotopic Mass: 328.24
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 14
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 6
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 6.2

Experimental Properties

Color/Form: Colorless liquid
Density: 0.943
Melting Point: 17.5
Boiling Point: 446.7 °C at 760 mmHg
Flash Point: 343.4 °C
Refractive Index: 1.4457 (13.5 C)
PSA: 37.30000
LogP: 6.54890

4,7,10,13,16,19-Docosahexaenoicacid Security Information

Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.